Cas no 2228489-86-7 (5-(3-bromoprop-1-en-2-yl)-1-ethyl-2,3-dihydro-1H-indole)

• Product Name: 5-(3-bromoprop-1-en-2-yl)-1-ethyl-2,3-dihydro-1H-indole
• CAS No: 2228489-86-7
• MF: C₁₃H₁₆BrN
• MW: 266.176842689514
• CID: 6221051
• PubChem ID: 165707470
• Update Time: 2025-05-23

5-(3-bromoprop-1-en-2-yl)-1-ethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromoprop-1-en-2-yl)-1-ethyl-2,3-dihydro-1H-indole
• 2228489-86-7
• EN300-1933953

• Inchi： 1S/C13H16BrN/c1-3-15-7-6-12-8-11(10(2)9-14)4-5-13(12)15/h4-5,8H,2-3,6-7,9H2,1H3
• InChI Key： DVBTZPBRTCLCAU-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC2=C(C=1)CCN2CC

Computed Properties

• Exact Mass: 265.04661g/mol
• Monoisotopic Mass: 265.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 3.2Ų

Additional information on 5-(3-bromoprop-1-en-2-yl)-1-ethyl-2,3-dihydro-1H-indole

5-(3-bromoprop-1-en-2-yl)-1-ethyl-2,3-dihydro-1H-indole: A Comprehensive Overview

The compound with CAS No 2228489-86-7, commonly referred to as 5-(3-bromoprop-1-en-2-yl)-1-ethyl-2,3-dihydro-1H-indole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science.

Indoles are known for their unique structural properties, combining aromaticity with the ability to form hydrogen bonds, making them versatile building blocks in organic synthesis. The 5-(3-bromoprop-1-en-2-yl)-1-ethyl substituent in this compound adds further complexity and functionality. The presence of a bromine atom introduces electrophilic character, while the ethyl group enhances lipophilicity, potentially improving bioavailability in pharmaceutical applications.

Recent studies have highlighted the potential of 5-(3-bromoprop-1-en-2-yl)-1-ethyl derivatives as scaffolds for developing novel therapeutics. For instance, researchers have explored their role as inhibitors of kinase enzymes, which are crucial targets in cancer therapy. The indole core has been shown to interact effectively with the ATP-binding pocket of these enzymes, suggesting a promising avenue for drug development.

The synthesis of 5-(3-bromopropenyl)-indole derivatives has also been optimized in recent years. Utilizing methodologies such as the Paal-Knorr synthesis and more advanced transition-metal-catalyzed cross-coupling reactions, chemists have achieved higher yields and better control over stereochemistry. These advancements have facilitated the exploration of this compound's chemical space and its potential applications.

In terms of pharmacokinetics, 5-(3-bromopropenyl)-indole derivatives exhibit favorable properties such as moderate solubility and permeability, which are essential for oral bioavailability. Preclinical studies have demonstrated that these compounds can effectively penetrate cellular membranes and reach intracellular targets, making them attractive candidates for drug delivery systems.

Moreover, the bromine substituent in this compound plays a pivotal role in modulating its electronic properties and reactivity. Bromine's electronegativity can influence the molecule's ability to participate in various chemical reactions, including nucleophilic substitutions and radical-based transformations. This makes 5-(3-bromopropenyl)-indole a valuable precursor for constructing more complex molecules with diverse functionalities.

Recent breakthroughs in computational chemistry have also shed light on the molecular dynamics of 5-(3-bromopropenyl)-indole derivatives. Advanced molecular docking studies have revealed that these compounds can adopt conformations that optimize their interactions with target proteins, enhancing their binding affinities and selectivities.

In conclusion, 5-(3-bromopropenyl)-indole (CAS No 2228489) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a key player in future research endeavors aimed at developing innovative therapeutic agents and advanced materials.